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Compound of Interest

Compound Name:
10-Bromo-7-phenyl-7H-

benzo[c]carbazole

Cat. No.: B3014291 Get Quote

An In-depth Technical Guide to the Safe Handling of 10-Bromo-7-phenyl-7H-
benzo[c]carbazole

Introduction: 10-Bromo-7-phenyl-7H-benzo[c]carbazole is a specialized organic compound

utilized in advanced materials science, particularly in the development of organic light-emitting

diodes (OLEDs) and organic photovoltaics (OPVs).[1][2] Its role as a hole-transporting material

and its potential for further functionalization make it a valuable component in the synthesis of

novel materials for optoelectronic applications.[1] As with any research chemical, a thorough

understanding of its potential hazards and the implementation of rigorous safety protocols are

paramount for protecting researchers and ensuring a safe laboratory environment.

This guide provides a comprehensive overview of the safety and handling procedures for 10-
Bromo-7-phenyl-7H-benzo[c]carbazole, based on available safety data and established best

practices for handling similar chemical compounds. It is intended for researchers, scientists,

and drug development professionals who may be working with this substance.

Section 1: Chemical Identification and Properties
A clear identification of the substance is the first step in any safety assessment.
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Identifier Value

Chemical Name 10-Bromo-7-phenyl-7H-benzo[c]carbazole

CAS Number 1210469-11-6

Molecular Formula C22H14BrN

Molecular Weight 372.27 g/mol [3]

Appearance White to Orange to Green powder to crystal

Melting Point 137 °C[4]

Section 2: Hazard Identification and GHS
Classification
Understanding the potential hazards is crucial for implementing appropriate safety measures.

Based on available data, 10-Bromo-7-phenyl-7H-benzo[c]carbazole is classified as follows:

GHS Pictogram:

[5]

Signal Word:Warning[5]

Hazard Statements:

H302: Harmful if swallowed[5]

Precautionary Statements (selected):

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.[6]

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[6]

P501: Dispose of contents/container to an approved waste disposal plant.[7]
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While not explicitly stated in the available specific SDS, compounds with similar structures

(halogenated aromatic heterocycles) may also cause skin and eye irritation. Therefore, it is

prudent to handle this chemical with the assumption that it may be a skin and eye irritant.

Section 3: The Hierarchy of Controls for Safe
Handling
The most effective approach to laboratory safety involves implementing a hierarchy of controls.

This principle prioritizes engineering and administrative controls over sole reliance on personal

protective equipment (PPE).
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Hierarchy of Controls for 10-Bromo-7-phenyl-7H-benzo[c]carbazole

Elimination

Substitution

Most Effective

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles)

Least Effective

Exposure

Ingestion

Inhalation

Skin Contact

Eye Contact

Rinse mouth. Do NOT induce vomiting. Call a physician.

Move to fresh air. If not breathing, give artificial respiration. Get medical attention.

Wash off immediately with plenty of soap and water. Remove contaminated clothing.

Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Get medical attention.

Click to download full resolution via product page

Caption: First-aid measures for different exposure routes.

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison control center or doctor

immediately for treatment advice. [6][8]* If Inhaled: Move the person to fresh air. If breathing

is difficult, give oxygen. If not breathing, give artificial respiration. Get medical attention. [8]*
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In Case of Skin Contact: Immediately wash skin with soap and plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Get medical attention if irritation

develops. [8][9]* In Case of Eye Contact: Immediately flush eyes with plenty of water for at

least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if

present and easy to do. Continue rinsing. Get medical attention. [8][9]

Section 7: Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid dust formation. Ensure

adequate ventilation. [6][10]* Environmental Precautions: Prevent further leakage or spillage

if safe to do so. Do not let the product enter drains. * Methods for Cleaning Up: Sweep up

and shovel. Keep in suitable, closed containers for disposal.

Section 8: Disposal Considerations
Dispose of this chemical and its container in accordance with local, state, and federal

regulations. It should be treated as hazardous waste. Do not allow it to enter waterways.

Conclusion
While 10-Bromo-7-phenyl-7H-benzo[c]carbazole is a valuable compound in materials

science research, it must be handled with care. The primary known hazard is that it is harmful if

swallowed. [5]Adherence to the hierarchy of controls, consistent use of appropriate personal

protective equipment, and a clear understanding of emergency procedures are essential for its

safe use in the laboratory. Always consult the most up-to-date Safety Data Sheet from your

supplier before use and perform a risk assessment for your specific experimental conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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